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Compound of Interest

Compound Name: Teneligliptin hydrobromide

Cat. No.: B1682224

Mechanism of Action: DPP-4 Inhibition

Teneligliptin exerts its therapeutic effect by inhibiting the DPP-4 enzyme. This enzyme is
responsible for the rapid degradation of incretin hormones, primarily glucagon-like peptide-1
(GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By preventing this
degradation, Teneligliptin increases the levels of active incretins, which in turn stimulate
glucose-dependent insulin secretion and suppress glucagon secretion from the pancreas,
ultimately leading to improved glycemic control.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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